Cas no 1804682-45-8 (Methyl 4-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1804682-45-8
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4870621
• Update Time: 2025-07-20

Methyl 4-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-9(15)7-6(8(11)12)4(2-13)5(10)3-14-7/h3,8H,2,13H2,1H3
• InChI Key： JMGBJNIXOCDFQH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OC)C(C(F)F)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 4-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1804682-45-8)

Methyl 4-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1804682-45-8) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a chloro substituent and a carboxylate ester, makes it a valuable building block for drug discovery and crop protection agents. Researchers are particularly interested in its potential applications due to the rising demand for fluorinated compounds in modern chemistry.

The compound’s CAS number 1804682-45-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Recent trends indicate growing interest in sustainable synthesis methods for such intermediates, aligning with the global push for greener chemistry. Questions like "How to synthesize Methyl 4-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate?" or "What are the applications of CAS 1804682-45-8?" are common among researchers, highlighting the need for detailed technical insights. This article addresses these queries while emphasizing the compound’s structural uniqueness and reactivity.

From a pharmaceutical perspective, Methyl 4-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate is explored for its role in designing enzyme inhibitors and receptor modulators. The difluoromethyl group enhances metabolic stability, a critical factor in drug development. Meanwhile, its agrochemical potential lies in creating novel pesticides and herbicides, where the chloro and pyridine moieties contribute to target specificity. Such applications resonate with current industry priorities, including precision agriculture and low-toxicity formulations.

Analytical studies of CAS 1804682-45-8 often focus on its spectroscopic properties (e.g., NMR, IR) and chromatographic behavior, which are essential for quality control. The compound’s solubility and stability under various conditions are also key discussion points, particularly for industrial-scale production. Searches like "How to purify Methyl 4-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate?" underscore practical challenges in handling this intermediate. Optimized purification protocols and storage recommendations are thus valuable additions to the literature.

In summary, Methyl 4-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylate represents a compelling case study in heterocyclic chemistry. Its multifaceted applications, coupled with the demand for efficient synthetic routes, position it as a compound of enduring scientific and industrial interest. Future research may further unlock its potential in bioconjugation and catalysis, solidifying its role in advancing chemical innovation.